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Compound of Interest

Compound Name: BMS-813160

Cat. No.: B606254 Get Quote

Essential Safety and Handling Guide for BMS-
813160
For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to the

Safe Handling, Operation, and Disposal of BMS-813160.

This guide provides immediate, essential safety protocols and logistical information for the

handling of BMS-813160, a potent and selective dual antagonist of CCR2 and CCR5.

Adherence to these procedures is critical to ensure personnel safety and maintain experimental

integrity.

I. Compound Data Summary
BMS-813160 is a crystalline solid intended for research use only and is not for human or

veterinary applications.[1] The following tables summarize its key physical and solubility

properties.

Table 1: Physical and Storage Properties of BMS-813160
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Property Value

Physical Form Crystalline solid[1]

CAS Number 1286279-29-5[1][2][3]

Molecular Formula C₂₅H₄₀N₈O₂[1]

Molecular Weight 484.64 g/mol [2]

Storage (Powder) 3 years at -20°C[2]

Storage (Stock Solution)
Aliquot and store at -20°C for up to 1 month to

avoid repeated freeze-thaw cycles.[3]

Table 2: Solubility Data for BMS-813160

Solvent Solubility

DMSO 97 mg/mL (200.14 mM)[2]

Ethanol 92 mg/mL (189.82 mM)[3]

Water Insoluble[3]

II. Personal Protective Equipment (PPE) Protocol
Given the potent biological activity of BMS-813160, a comprehensive PPE strategy is

mandatory to prevent accidental exposure through inhalation, skin contact, or ingestion.

Table 3: Required Personal Protective Equipment for Handling BMS-813160
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. The outer

glove should be changed

immediately if contamination is

suspected.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from airborne

particles and potential

splashes of solutions.

Body Protection

A dedicated, buttoned lab coat.

A disposable gown is

recommended when handling

larger quantities.

Prevents contamination of

personal clothing. Lab coats

should be removed before

leaving the laboratory.

Respiratory Protection

A NIOSH-approved respirator

is required when handling the

powder outside of a certified

containment system.

Prevents inhalation of fine

particles.

III. Step-by-Step Handling and Operational Plan
This section outlines the procedural workflow for the safe handling of BMS-813160 from initial

preparation to post-experiment cleanup.

Experimental Workflow for BMS-813160
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BMS-813160 Handling Workflow
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Caption: Workflow for the safe handling of BMS-813160.

1. Preparation:
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Don PPE: Before entering the designated handling area, put on all required PPE as specified

in Table 3.

Prepare Containment Area: All handling of powdered BMS-813160 must occur within a

certified chemical fume hood or a glove box to minimize inhalation risk. The work surface

should be covered with absorbent, disposable liners.

2. Handling:

Weighing: Use dedicated, calibrated equipment for weighing. Handle the powder gently to

avoid creating airborne dust.

Reconstitution: To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the vial

containing the powdered compound. Cap the vial and vortex until the solid is completely

dissolved. For in-vivo experiments, further dilution with vehicles like corn oil may be

necessary.[4]

3. Experimentation:

Conduct all experimental procedures involving BMS-813160 with care to prevent splashes

and aerosol generation.

4. Cleanup and Disposal:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that

came into contact with BMS-813160. Use an appropriate cleaning agent (e.g., 70% ethanol

followed by water).

Waste Disposal: All waste materials, including contaminated PPE, disposable liners, pipette

tips, and vials, must be disposed of as hazardous chemical waste. Follow your institution's

and local environmental regulations for hazardous waste disposal. Do not dispose of BMS-
813160 or its solutions down the drain.

IV. Emergency Procedures
Table 4: Emergency Response Plan for BMS-813160 Exposure
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Exposure Route Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

or this guide to the medical personnel.

V. Signaling Pathway Overview
BMS-813160 is a dual antagonist of the chemokine receptors CCR2 and CCR5. These

receptors are involved in inflammatory responses and the migration of immune cells. The

diagram below illustrates the inhibitory action of BMS-813160 on these signaling pathways.
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BMS-813160 Mechanism of Action
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Caption: BMS-813160 inhibits CCR2 and CCR5 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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